Cas no 2228760-20-9 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethanimidamide)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethanimidamide
• CAS No: 2228760-20-9
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 6313984
• PubChem ID: 165679622
• Update Time: 2025-10-12

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethanimidamide
• 2228760-20-9
• EN300-2005676
• 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethanimidamide

• Inchi： 1S/C11H20N2/c1-11(2)8-4-3-7(5-10(12)13)9(11)6-8/h7-9H,3-6H2,1-2H3,(H3,12,13)
• InChI Key： ZKLGOGASGBGFLL-UHFFFAOYSA-N
• SMILES： NC(CC1CCC2CC1C2(C)C)=N

Computed Properties

• Exact Mass: 180.162648646g/mol
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethanimidamide

2-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}ethanimidamide: A Comprehensive Overview

The compound 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethanimidamide (CAS No: 2228760-20-9) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of imidamide derivatives and features a bicyclic framework, specifically a bicyclo[3.1.1]heptane system, which is known for its stability and versatility in various chemical applications.

The bicyclo[3.1.1]heptane core of this compound is a tricyclic structure that provides exceptional rigidity and resistance to conformational changes, making it an ideal scaffold for the development of bioactive molecules. The dimethyl substituents at the 6-position further enhance the steric bulk and hydrophobicity of the molecule, which can influence its interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of imidamide derivatives like this compound in the field of drug discovery, particularly in the development of inhibitors for protein kinases and other enzyme targets. The imidamide functional group is known to exhibit strong binding affinities to certain catalytic sites, making it a valuable component in medicinal chemistry.

In terms of synthesis, 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethanimidamide can be prepared through a variety of methods, including cycloaddition reactions and ring-closing metathesis strategies. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, ensuring high purity and consistency in the final product.

The application of this compound extends beyond medicinal chemistry into materials science, where its unique structural properties make it a candidate for advanced polymer systems and nanomaterials. Researchers have also explored its potential as a precursor for the synthesis of more complex molecular architectures, further underscoring its versatility.

From an environmental standpoint, the stability and biodegradation properties of 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethanimidamide are currently under investigation to ensure its safe use in industrial and biomedical applications.

In conclusion, CAS No: 2228760-20-9, or 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethanimidamide, represents a cutting-edge chemical entity with significant potential across multiple disciplines.